1-Boc-3-iodoazetidine
Overview
Description
1-Boc-3-iodoazetidine is used as an organic chemical synthesis intermediate . It is light sensitive and incompatible with oxidizing agents .
Molecular Structure Analysis
The molecular structure of 1-Boc-3-iodoazetidine is characterized by its small, strained ring system, which significantly influences its reactivity and physical properties. The presence of the Boc group offers protection to the nitrogen atom, making it a versatile intermediate for further functionalization.Chemical Reactions Analysis
1-Boc-3-iodoazetidine is a biochemical reagent that can be used as a biological material or organic compound for life science-related research .Physical And Chemical Properties Analysis
1-Boc-3-Iodoazetidine has a molecular formula of C8H14INO2 and an average mass of 283.107 Da . It is a clear colorless to pale yellow liquid .Scientific Research Applications
Application 1: Enhancing Lithium Anode Stability and Rechargeability of Lithium-Oxygen Batteries
Summary of the Application
1-Boc-3-iodoazetidine is used as a bifunctional compound to enhance the stability and rechargeability of lithium anodes in lithium-oxygen batteries .
Methods of Application or Experimental Procedures
While the exact experimental procedures are not detailed in the search results, the general approach involves using 1-Boc-3-iodoazetidine as a redox mediator and additive to design an in-situ lithium anode protection method, forming a protective layer on the lithium anode .
Results or Outcomes
The application of 1-Boc-3-iodoazetidine significantly enhances the stability and rechargeability of lithium-oxygen batteries . However, the search results do not provide specific quantitative data or statistical analyses related to this application.
However, it’s worth noting that 1-Boc-3-iodoazetidine is a biochemical reagent that can be used as a biological material or organic compound for life science related research . This suggests that it could potentially have a wide range of applications in various fields of life sciences, although specific examples are not provided in the search results.
Safety And Hazards
1-Boc-3-Iodoazetidine is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . It is very toxic to aquatic life with long-lasting effects . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and release to the environment .
Relevant Papers A paper titled “Bifunctional 1‑Boc-3-Iodoazetidine Enhancing Lithium Anode Stability and Rechargeability of Lithium−Oxygen Batteries” discusses the use of 1-Boc-3-Iodoazetidine in enhancing the stability and rechargeability of lithium-oxygen batteries .
properties
IUPAC Name |
tert-butyl 3-iodoazetidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14INO2/c1-8(2,3)12-7(11)10-4-6(9)5-10/h6H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPDIKRMPZNLBAC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40451431 | |
Record name | 1-Boc-3-iodoazetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40451431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Boc-3-iodoazetidine | |
CAS RN |
254454-54-1 | |
Record name | 1-Boc-3-iodoazetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40451431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 3-iodoazetidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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